molecular formula C10H10BrNO B6282026 7-methylquinolin-6-ol hydrobromide CAS No. 2287299-03-8

7-methylquinolin-6-ol hydrobromide

Cat. No. B6282026
CAS RN: 2287299-03-8
M. Wt: 240.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “7-methylquinolin-6-ol hydrobromide” seems to be a derivative of quinoline, which is a nitrogen-containing bicyclic compound . Quinoline derivatives are utilized in various fields such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc .


Synthesis Analysis

Quinoline derivatives can be synthesized through various methods. For instance, chemical modification of quinoline is one of the commonest approaches used in drug discovery, resulting in improved therapeutic effects .


Molecular Structure Analysis

The molecular structure of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring . The InChI code for a similar compound, 5-methylquinolin-6-ol hydrobromide, is 1S/C10H9NO.BrH/c1-7-8-3-2-6-11-9 (8)4-5-10 (7)12;/h2-6,12H,1H3;1H .


Chemical Reactions Analysis

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .


Physical And Chemical Properties Analysis

The physical and chemical properties of quinoline derivatives can vary. For example, 5-methylquinolin-6-ol hydrobromide has a molecular weight of 240.1 and is a powder at room temperature .

Mechanism of Action

Quinolines exhibit important biological activities, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, and anti-inflammatory effects .

Safety and Hazards

Quinoline derivatives can pose certain hazards. For instance, 5-methylquinolin-6-ol hydrobromide has hazard statements H302, H315, H319, H335, indicating it can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

Quinoline and its derivatives form an important class of heterocyclic compounds for new drug development. Numerous synthetic routes have been developed for the synthesis of quinoline and its derivatives due to its wide range of biological and pharmacological activities .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-methylquinolin-6-ol hydrobromide involves the conversion of 2-amino-3-methylpyridine to 7-methylquinolin-6-ol, followed by the addition of hydrobromic acid to form the hydrobromide salt.", "Starting Materials": [ "2-amino-3-methylpyridine", "Sodium hydroxide", "Methanol", "Acetic acid", "Sulfuric acid", "Hydrobromic acid" ], "Reaction": [ "Step 1: 2-amino-3-methylpyridine is reacted with sodium hydroxide in methanol to form 2-amino-3-methylpyridine-N-oxide.", "Step 2: The N-oxide is then reacted with acetic acid and sulfuric acid to form 7-methylquinolin-6-ol.", "Step 3: Hydrobromic acid is added to the 7-methylquinolin-6-ol to form the hydrobromide salt of 7-methylquinolin-6-ol." ] }

CAS RN

2287299-03-8

Product Name

7-methylquinolin-6-ol hydrobromide

Molecular Formula

C10H10BrNO

Molecular Weight

240.1

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.